Cas no 52744-22-6 (4-Demethyl Daunomycinone)

4-Demethyl Daunomycinone structure
4-Demethyl Daunomycinone structure
Product Name:4-Demethyl Daunomycinone
CAS No:52744-22-6
MF:C20H16O8
MW:384.336246490479
CID:371083
PubChem ID:171197
Update Time:2025-04-19

4-Demethyl Daunomycinone Chemical and Physical Properties

Names and Identifiers

    • 5,12-Naphthacenedione,8-acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-, (8S,10S)-
    • 4-Demethyl Daunomycinone
    • carminomycinone
    • (+)-4-demethyldaunomycinone
    • (8S,10S)-8-Acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-5,12-naphthacenedione
    • 4-DeMethoxy-4-hydroxydaunoMycinone
    • 4-demethyl-daunomicinone
    • 4-O-DeMethyldaunoMycinone
    • cis-9-acetyl-4-hydroxy-7,8,9,10-tetrahydro-6,7,9,11-tetrahydroxy-5,12-naphthacenedione
    • SCHEMBL13376463
    • 52744-22-6
    • XYDJGVROLWFENK-YBTHPKLGSA-N
    • CCRIS 7634
    • 5,12-Naphthacenedione, 8-acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-, (8S-cis)-
    • (+)-Carminomycinone
    • DTXSID90967193
    • 8-Acetyl-1,6,8,10,11-pentahydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
    • (7S,9S)-9-acetyl-4,6,7,9,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
    • Inchi: 1S/C20H16O8/c1-7(21)20(28)5-9-13(11(23)6-20)19(27)15-14(17(9)25)16(24)8-3-2-4-10(22)12(8)18(15)26/h2-4,11,22-23,25,27-28H,5-6H2,1H3/t11-,20-/m0/s1
    • InChI Key: XYDJGVROLWFENK-YBTHPKLGSA-N
    • SMILES: O[C@@]1(C(C)=O)CC2C(=C3C(C4C=CC=C(C=4C(C3=C(C=2[C@H](C1)O)O)=O)O)=O)O

Computed Properties

  • Exact Mass: 384.08500
  • Monoisotopic Mass: 384.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • Density: 1.709
  • Boiling Point: 656.1°C at 760 mmHg
  • Flash Point: 364.6°C
  • Refractive Index: 1.769
  • PSA: 152.36000
  • LogP: 0.87850

4-Demethyl Daunomycinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D230900-1mg
4-Demethyl Daunomycinone
52744-22-6
1mg
$ 251.00 2023-09-08
TRC
D230900-2mg
4-Demethyl Daunomycinone
52744-22-6
2mg
$471.00 2023-05-18
TRC
D230900-5mg
4-Demethyl Daunomycinone
52744-22-6
5mg
$1154.00 2023-05-18
TRC
D230900-10mg
4-Demethyl Daunomycinone
52744-22-6
10mg
$ 1839.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-210024-1 mg
4-Demethyl Daunomycinone,
52744-22-6
1mg
¥3,610.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210024-1mg
4-Demethyl Daunomycinone,
52744-22-6
1mg
¥3610.00 2023-09-05
A2B Chem LLC
AG23679-1mg
carminomycinone
52744-22-6
1mg
$364.00 2024-04-19
A2B Chem LLC
AG23679-10mg
carminomycinone
52744-22-6
10mg
$1907.00 2024-04-19

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